Cas no 3465-63-2 (Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester)

• Product Name: Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester
• CAS No: 3465-63-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1464064
• PubChem ID: 23529883
• Update Time: 2025-05-24

Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester
• methyl 4-hydroxy-2-methoxy-6-methylbenzoate
• 4-Hydroxy-2-methoxy-6-methyl-benzoesaeure-methylester
• 4-Hydroxy-2-methoxy-6-methylbenzoic acid methyl ester
• 4-Hydroxy-6-methoxy-2-methyl-benzoesaeure-methylester
• Isoeverninsaeuremethylester
• SCHEMBL23484417
• 3465-63-2
• DTXSID70634755
• BS-28481
• Q63396492
• Methyl4-hydroxy-2-methoxy-6-methylbenzoate

• Inchi： 1S/C10H12O4/c1-6-4-7(11)5-8(13-2)9(6)10(12)14-3/h4-5,11H,1-3H3
• InChI Key： ZGYSDRFXXJOWGZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=C1C(=O)OC)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.49580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester

Benzoic Acid, 4-Hydroxy-2-Methoxy-6-Methyl-, Methyl Ester (CAS No. 3465-63-2)

The compound Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester (CAS No. 3465-63-2) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of aromatic esters, characterized by its benzoic acid backbone substituted with hydroxyl, methoxy, and methyl groups. The methyl ester functional group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its aromatic ring with multiple substituents provides a platform for diverse interactions, making it an attractive candidate for drug design and development. The hydroxyl group at the 4-position and the methoxy group at the 2-position contribute to its antioxidant properties, while the methyl group at the 6-position enhances its lipophilicity, improving bioavailability in pharmaceutical formulations.

One of the most promising applications of Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester is in the development of novel anti-inflammatory agents. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Its ability to selectively inhibit COX-2 over COX-1 makes it a potential candidate for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its pharmacological applications, this compound has shown remarkable potential in agricultural chemistry. Studies have revealed its role as a natural plant growth regulator, promoting root development and enhancing stress tolerance in crops. The methyl ester group plays a crucial role in stabilizing the compound under environmental conditions, ensuring its effectiveness in agricultural settings.

The synthesis of Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzoic acid derivative through Friedel-Crafts alkylation and subsequent esterification using methanol under acidic conditions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. This makes it an ideal choice for sustainable chemical processes that align with green chemistry principles.

In conclusion, Benzoic acid, 4-hydroxy-2-methoxy-6-methyl-, methyl ester (CAS No. 3465-63-2) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in drug discovery, agricultural innovation, and sustainable chemical production.